Cas no 62513-11-5 (Acetamide, N-(2-nitrophenyl)-2-(oxidophenylimino)-)

• Product Name: Acetamide, N-(2-nitrophenyl)-2-(oxidophenylimino)-
• CAS No: 62513-11-5
• MF: C₁₄H₁₀N₃O₄
• MW: 284.246902942657
• CID: 442145
• PubChem ID: 71385691
• Update Time: 2025-04-19

Acetamide, N-(2-nitrophenyl)-2-(oxidophenylimino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-nitrophenyl)-2-(oxidophenylimino)-
• 2-[[2-(2-nitroanilino)-2-oxoethylidene]amino]phenolate
• 2-{(E)-[2-(2-Nitroanilino)-2-oxoethylidene]amino}phenolate
• 62513-11-5
• DTXSID40807914

• Inchi： 1S/C14H11N3O4/c18-13-8-4-2-6-11(13)15-9-14(19)16-10-5-1-3-7-12(10)17(20)21/h1-9,18H,(H,16,19)/p-1/b15-9+
• InChI Key： OJAZJASSLQQJGM-OQLLNIDSSA-M
• SMILES： O=C(/C=N/C1C=CC=CC=1[O-])NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.0672
• Monoisotopic Mass: 284.06713081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.66